5-Chloro-1-fluoro-3-propoxyisoquinoline

• Molecular Formula: C12H11ClFNO
• Molecular Weight: 239.67 g/mol
• IUPAC Name: 5-chloro-1-fluoro-3-propoxyisoquinoline
• InChI: InChI=1S/C12H11ClFNO/c1-2-6-16-11-7-9-8(12(14)15-11)4-3-5-10(9)13/h3-5,7H,2,6H2,1H3
• InChI Key: BOFLXLKOYLKDIW-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=C2C=CC=C(C2=C1)Cl)F

Description

5-Chloro-1-fluoro-3-propoxyisoquinoline is a useful research compound. Its molecular formula is C12H11ClFNO and its molecular weight is 239.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,5-dichloro-3-propoxyisoquinoline (565 mg, 2.206 mmol) in DMSO (5 mL) was added CsF (369 mg, 2.427 mmol) and heated to 140° C. for 2 hrs. LC/MS showed the desired product. The reaction was diluted with Ethylacteate and washed with water, and brine. The organic phase was collected, dried over MgSO4, and concentrated under vacuum to give the crude product as a reddish brown solid. Crude material purified via silica gel chromatography (90 g column; 0-40% EtOAc:Hex) to get the product 5-chloro-1-fluoro-3-propoxyisoquinoline (440 mg, 83% yield) as a yellow solid. MS: MS m/z 240.05(M++1).